N-(3,4-dimethoxybenzoyl)methionine

• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C14H19NO5S/c1-19-11-5-4-9(8-12(11)20-2)13(16)15-10(14(17)18)6-7-21-3/h4-5,8,10H,6-7H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key: CQRHVMIOQLYZOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(CCSC)C(=O)O)OC
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

N-(3,4-dimethoxybenzoyl)methionine, also known as DMB-Met, is a naturally occurring compound found in marine bacteria. This compound has gained attention in recent years due to its potential as a therapeutic agent for various diseases.

Scientific Research Applications

1. Polymer Synthesis

• Study: "Preparation of new poly(amide–imide)s with chiral architectures via direct polyamidation reaction" by Mallakpour & Kolahdoozan (2007).
• Findings: This study discusses the preparation of N-trimellitylimido-L-methionine, a related compound, used in creating novel poly(amide–imide)s with chiral architectures, which are characterized for their thermal stability and inherent viscosities (Mallakpour & Kolahdoozan, 2007).

2. Photooxidation Studies

• Study: "Photosensitized oxidation of methionine derivatives. Laser flash photolysis studies" by Pędziński et al. (2009).
• Findings: Investigates the early events in the triplet-induced oxidation of N-acetyl-methionine methyl ester in aqueous solution, providing insights into the oxidation mechanisms of methionine derivatives (Pędziński et al., 2009).

3. Biochemical Studies

• Study: "Chemical studies on methionyl-tRNA synthetase from Escherichia coli" by Bruton & Hartley (1970).
• Findings: Explores the binding characteristics and reaction kinetics of methionyl-tRNA synthetase with l-methionine, contributing to the understanding of protein synthesis mechanisms (Bruton & Hartley, 1970).

4. Nutritional Biochemistry

• Study: "Methionine supplementation augments tissue n-3 fatty acid and tocopherol content in broiler birds fed flaxseed" by Beheshti Moghadam et al. (2017).
• Findings: Demonstrates that methionine supplementation in broilers fed flaxseed enhances tissue n-3 fatty acid and tocopherol content, indicating its role in nutritional biochemistry (Beheshti Moghadam et al., 2017).

5. Medical Imaging

• Study: "Value of 11C-methionine PET in imaging brain tumours and metastases" by Glaudemans et al. (2013).
• Findings: Discusses the use of 11C-methionine in PET imaging for detecting and delineating brain tumours, highlighting its significance in medical diagnostics (Glaudemans et al., 2013).